Cas no 84360-54-3 (METHANONE, (3-METHYLPHENYL)(TETRAHYDRO-2,2-DIMETHYL-2H-PYRAN-4-YL)-)

• Product Name: METHANONE, (3-METHYLPHENYL)(TETRAHYDRO-2,2-DIMETHYL-2H-PYRAN-4-YL)-
• CAS No: 84360-54-3
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 3468036
• PubChem ID: 4311375
• Update Time: 2025-11-01

METHANONE, (3-METHYLPHENYL)(TETRAHYDRO-2,2-DIMETHYL-2H-PYRAN-4-YL)- Chemical and Physical Properties

Names and Identifiers

• METHANONE, (3-METHYLPHENYL)(TETRAHYDRO-2,2-DIMETHYL-2H-PYRAN-4-YL)-
• (2,2-dimethyltetrahydro-2H-pyran-4-yl)(m-tolyl)methanone
• VS-08963
• CHEMBL1340088
• HMS2784G03
• (2,2-dimethyltetrahydro-2H-pyran-4-yl)(3-methylphenyl)methanone
• (2,2-dimethyloxan-4-yl)-(3-methylphenyl)methanone
• CS-0357122
• BBL028774
• SMR000440070
• 2,2-DIMETHYL-4-(3-METHYLBENZOYL)OXANE
• MLS000775976
• (2,2-Dimethyl-tetrahydro-pyran-4-yl)-m-tolyl-methanone
• AKOS005458701
• STK524713
• starbld0014949
• 84360-54-3

• Inchi： 1S/C15H20O2/c1-11-5-4-6-12(9-11)14(16)13-7-8-17-15(2,3)10-13/h4-6,9,13H,7-8,10H2,1-3H3
• InChI Key： MRDRTCQFDIFIFG-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C)=C1)(C1CCOC(C)(C)C1)=O

Computed Properties

• Exact Mass: 232.146329876Da
• Monoisotopic Mass: 232.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on METHANONE, (3-METHYLPHENYL)(TETRAHYDRO-2,2-DIMETHYL-2H-PYRAN-4-YL)-

METHANONE, (3-METHYLPHENYL)(TETRAHYDRO-2,2-DIMETHYL-2H-PYRAN-4-YL)- (CAS No. 84360-54-3): A Comprehensive Overview

METHANONE, (3-METHYLPHENYL)(TETRAHYDRO-2,2-DIMETHYL-2H-PYRAN-4-YL)- (CAS No. 84360-54-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-Methylphenyl-(tetrahydro-2,2-dimethyl-2H-pyran-4-yl)-methanone, is characterized by its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research developments.

The chemical structure of METHANONE, (3-METHYLPHENYL)(TETRAHYDRO-2,2-DIMETHYL-2H-PYRAN-4-YL)- is notable for its combination of an aromatic ring and a tetrahydrofuran derivative. The presence of the 3-methylphenyl group and the tetrahydro-2,2-dimethyl-2H-pyran-4-yl moiety contributes to its distinct physicochemical properties. The compound's molecular formula is C16H20O, and it has a molecular weight of approximately 236.31 g/mol. The structural complexity of this compound makes it an interesting subject for both synthetic and analytical studies.

In terms of synthesis, several methods have been reported in the literature for the preparation of METHANONE, (3-METHYLPHENYL)(TETRAHYDRO-2,2-DIMETHYL-2H-PYRAN-4-YL)-. One common approach involves the reaction of 3-methylbenzaldehyde with tetrahydrofuran derivatives under specific conditions. These conditions often include the use of catalysts such as Lewis acids or transition metal complexes to facilitate the formation of the desired product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes that minimize waste and reduce energy consumption.

The biological properties of METHANONE, (3-METHYLPHENYL)(TETRAHYDRO-2,2-DIMETHYL-2H-PYRAN-4-YL)- have been extensively studied in various contexts. One area of particular interest is its potential as a therapeutic agent. Research has shown that this compound exhibits significant anti-inflammatory and analgesic activities, making it a promising candidate for the treatment of pain and inflammatory conditions. Additionally, studies have explored its effects on central nervous system disorders, including neurodegenerative diseases and psychiatric conditions.

Recent findings have highlighted the role of METHANONE, (3-METHYLPHENYL)(TETRAHYDRO-2,2-DIMETHYL-2H-PYRAN-4-YL)- in modulating specific signaling pathways involved in inflammation and pain perception. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response. This inhibition can lead to reduced production of pro-inflammatory cytokines and chemokines, thereby alleviating inflammation and associated symptoms.

Beyond its anti-inflammatory properties, METHANONE, (3-METHYLPHENYL)(TETRAHYDRO-2,2-DIMETHYL-2H-PYRAN-4-YL)- has also been investigated for its potential neuroprotective effects. Preclinical studies using animal models have demonstrated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of METHANONE, (3-METHYLPHENYL)(TETRAHYDRO-2,2-DIMETHYL-2H-PYRAN-4-YL)- are another important aspect to consider in its development as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. However, further research is needed to optimize its formulation and delivery methods to ensure maximum efficacy and safety in clinical settings.

In addition to its therapeutic applications, METHANONE, (3-METHYLPHENYL)(TETRAHYDRO-2,2-DIMETHYL-2H-PYRAN-4-YL)- has also been explored for its use in other areas such as materials science and chemical synthesis. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with diverse applications.

The safety profile of METHANONE, (3-METHYLPHENYL)(TETRAHYDRO-2,2-DIMETHYL-2H-PYRAN-4-YL)- is an important consideration in its development and use. Toxicological studies have generally shown that it is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new compound, thorough safety assessments are necessary to ensure its safe use in humans.

In conclusion, METHANONE, (3-METHYLPHENYL)(TETRAHYDRO-2,2-DIMETHYL-2H-PYRAN-4-YL)- (CAS No. 84360-54-3) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in medicine and beyond.